Cas no 64359-10-0 (1H-Indole-1-propanenitrile, 5-fluoro-3-formyl-2-methyl-)

• Product Name: 1H-Indole-1-propanenitrile, 5-fluoro-3-formyl-2-methyl-
• CAS No: 64359-10-0
• MF: C₁₃H₁₁FN₂O
• MW: 230.237646341324
• CID: 1678383
• Update Time: 2024-09-03

1H-Indole-1-propanenitrile, 5-fluoro-3-formyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanenitrile, 5-fluoro-3-formyl-2-methyl-

• Inchi： 1S/C13H11FN2O/c1-9-12(8-17)11-7-10(14)3-4-13(11)16(9)6-2-5-15/h3-4,7-8H,2,6H2,1H3
• InChI Key： LMHBMNXKCYHIBQ-UHFFFAOYSA-N
• SMILES： N1(CCC#N)C2=C(C=C(F)C=C2)C(C=O)=C1C

Computed Properties

• Exact Mass: 230.08563

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 447.2±45.0 °C(Predicted)
• PSA: 45.79